6-Ethoxypiperidin-2-one
Overview
Description
“6-Ethoxypiperidin-2-one” is a chemical compound with the molecular formula C7H13NO2 and a molecular weight of 143.18 g/mol . It is used in various chemical reactions and has potential applications in the pharmaceutical industry .
Synthesis Analysis
Piperidine derivatives, such as “this compound”, play a significant role in the pharmaceutical industry. Their synthesis involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various tools and databases such as ChemSpider and MolView . These platforms allow for the visualization and analysis of the molecular structure, providing insights into the compound’s properties and potential applications.
Chemical Reactions Analysis
The chemical reactions involving “this compound” can be analyzed using various techniques and methodologies . These analyses can provide insights into the reaction mechanisms, kinetics, and other important aspects of the chemical reactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be analyzed using various techniques and methodologies . These analyses can provide insights into the compound’s solubility, stability, reactivity, and other important properties.
Scientific Research Applications
1. Synthesis of Tetraethyl Nitroxides
Babić and Peyrot (2019) describe a new synthetic route to 2,2,6,6-tetraethylpiperidin-4-one, a derivative of 6-Ethoxypiperidin-2-one, and its subsequent use in deriving aminoxyl (nitroxide) radicals. This research highlights its application in organic synthesis using common reagents and laboratory equipment (Babić & Peyrot, 2019).
2. Antagonist for alpha(v)beta(3) Receptor
In a study exploring nonpeptide alphavbeta3 antagonists, Hutchinson et al. (2003) synthesized derivatives of this compound for the potential treatment and prevention of osteoporosis. The compound demonstrated significant in vitro and in vivo efficacy, leading to its selection for clinical development (Hutchinson et al., 2003).
3. Chemical Synthesis of Oligoribonucleotides
Lloyd et al. (2000) discussed the use of 1-aryl-4-alkoxypiperidin-4-yl groups, including 4-ethoxypiperidin-4-yl, for protecting 2′-hydroxy functions in the chemical synthesis of oligoribonucleotides. This research contributes to the field of synthetic chemistry, particularly in the synthesis of nucleotide analogs (Lloyd et al., 2000).
4. Antioxidant and Antimicrobial Potential
Harini et al. (2014) synthesized novel derivatives of this compound and evaluated their antioxidant and antimicrobial properties. Some compounds showed promising antioxidant activity, as well as antibacterial and antifungal activities against specific strains (Harini et al., 2014).
5. Sigma(1) Receptor Affinity
Berardi et al. (2005) researched the sigma(1) receptor affinity of various methylpiperidines, including derivatives of this compound. The study provided insights into sigma-subtype affinities and selectivities, contributing to the understanding of receptor-ligand interactions (Berardi et al., 2005).
Safety and Hazards
Future Directions
The future directions of “6-Ethoxypiperidin-2-one” research could involve further exploration of its potential applications in the pharmaceutical industry . This could include the development of new synthesis methods, the study of its mechanism of action, and the evaluation of its efficacy and safety in various applications.
Properties
IUPAC Name |
6-ethoxypiperidin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-2-10-7-5-3-4-6(9)8-7/h7H,2-5H2,1H3,(H,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COVDRMRIWUCVJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CCCC(=O)N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00481077 | |
Record name | 2-Piperidinone, 6-ethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00481077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39662-64-1 | |
Record name | 2-Piperidinone, 6-ethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00481077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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